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Compound of Interest

Compound Name: Acid Red 213

Cat. No.: B1171888

For Immediate Implementation: This document provides crucial safety and logistical information
for laboratory professionals working with Acid Red 213. Adherence to these protocols is
essential for ensuring personal safety and proper environmental stewardship.

Operational Plan: From Receipt to Use

Proper handling of Acid Red 213 is paramount to minimize exposure and prevent
contamination. The following step-by-step procedures should be followed:

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

o Store Acid Red 213 in a cool, dry, and well-ventilated area away from direct sunlight and
incompatible materials.[1]

o Keep the container tightly sealed when not in use.[1]
2. Engineering Controls:

» All handling of Acid Red 213 powder should be conducted in a designated chemical fume
hood to control airborne dust.[1]

e Ensure a safety shower and eyewash station are readily accessible and in good working
order.[1]
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3. Personal Protective Equipment (PPE):

o Eye and Face Protection: Chemical safety goggles are mandatory to protect against dust
particles.[1][2]

» Skin Protection: Wear nitrile or butyl rubber gloves and a lab coat or apron to prevent skin
contact.[1][2]

o Respiratory Protection: An approved respirator is necessary when handling the powder,
especially outside of a fume hood, to prevent inhalation of dust.[1]

4. Weighing and Solution Preparation:

e To minimize dust generation, cover the work surface with damp paper towels to trap any
loose particles.

o Dispense the powder carefully and avoid creating dust clouds.

o When preparing solutions, slowly add the powder to the solvent to prevent splashing.
5. Spill Response:

 In the event of a spill, immediately alert others in the vicinity.

o Wearing appropriate PPE, carefully sweep or vacuum up the spilled powder, avoiding dust
generation.[1]

o Place the collected material into a sealed container for proper disposal.[1]

o Clean the spill area thoroughly with soap and water.

Quantitative Data Summary

Specific occupational exposure limits (OELs) and acute toxicity data (e.g., LD50) for Acid Red
213 are not readily available in public databases. However, as an acid dye and an azo
compound, it should be handled with care, assuming potential for irritation and sensitization.
General hazards associated with acid dyes include skin, eye, and respiratory irritation.[1]
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Parameter Value Source
Chemical Formula C16H13N304S [1]
Molecular Weight 343.36 g/mol [1]
Appearance Red powder [1]

Harmful if swallowed. May
cause eye, skin, and

Hazards respiratory tract irritation. [1]
Possible risks of irreversible

effects.

Disposal Plan: Responsible Waste Management

Proper disposal of Acid Red 213 and its associated waste is critical to prevent environmental
contamination.

1. Waste Segregation:

« All solid waste contaminated with Acid Red 213 (e.g., weigh boats, contaminated paper
towels, used PPE) should be collected in a designated, labeled hazardous waste container.

e Agqueous solutions containing Acid Red 213 should be collected in a separate, labeled
hazardous waste container. Do not pour concentrated solutions down the drain.

2. Disposal Procedure:
o All waste containing Acid Red 213 must be disposed of as chemical waste.
» Follow all local, state, and federal regulations for hazardous waste disposal.

» Contact your institution's Environmental Health and Safety (EHS) department for specific
guidance on waste pickup and disposal procedures. Chemical waste generators are
responsible for correctly classifying and disposing of hazardous materials.

Visual Workflow for Handling Acid Red 213
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Workflow for Safe Handling of Acid Red 213
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Acid Red 213]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1171888#personal-protective-equipment-for-
handling-acid-red-213]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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